Cas no 21309-62-6 (3,7-dichloro-1,2-benzothiazole)

• Product Name: 3,7-dichloro-1,2-benzothiazole
• CAS No: 21309-62-6
• MF: C₇H₃Cl₂NS
• MW: 204.076418161392
• CID: 6409744
• PubChem ID: 67697786
• Update Time: 2025-11-06

3,7-dichloro-1,2-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 3,7-dichloro-1,2-benzothiazole
• 21309-62-6
• SCHEMBL8808169
• 3,7-Dichlorobenzo[d]isothiazole
• EN300-1117738

• Inchi： 1S/C7H3Cl2NS/c8-5-3-1-2-4-6(5)11-10-7(4)9/h1-3H
• InChI Key： DZQXFXRMSLMWIN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C(=NSC=21)Cl

Computed Properties

• Exact Mass: 202.9363257g/mol
• Monoisotopic Mass: 202.9363257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 41.1Ų

Additional information on 3,7-dichloro-1,2-benzothiazole

3,7-Dichloro-1,2-benzothiazole (CAS No. 21309-62-6): A Comprehensive Overview of Its Properties and Applications

3,7-Dichloro-1,2-benzothiazole (CAS No. 21309-62-6) is a specialized chemical compound that has garnered significant attention in various industrial and research applications. This heterocyclic compound, characterized by its benzothiazole core and two chlorine substituents, exhibits unique chemical properties that make it valuable in fields such as agrochemicals, pharmaceuticals, and material science. With the growing demand for high-performance chemicals, this compound is increasingly being studied for its potential in innovative solutions.

The molecular structure of 3,7-dichloro-1,2-benzothiazole features a benzothiazole ring system, which is known for its stability and reactivity. The presence of chlorine atoms at the 3 and 7 positions enhances its electrophilic character, making it a versatile intermediate in organic synthesis. Researchers and manufacturers are particularly interested in its role as a building block for more complex molecules, especially in the development of crop protection agents and functional materials.

In recent years, the compound has been linked to sustainable agriculture trends, as it is explored for its potential in eco-friendly pesticides. With global concerns over food security and environmental impact, 3,7-dichloro-1,2-benzothiazole is being investigated for its efficacy in targeting pests while minimizing harm to non-target organisms. This aligns with the broader shift toward green chemistry and biodegradable solutions in the agrochemical industry.

Another area of interest is its application in pharmaceutical research. The benzothiazole scaffold is a common motif in drug discovery, often associated with anti-inflammatory, antimicrobial, and anticancer activities. While 3,7-dichloro-1,2-benzothiazole itself is not a drug, its derivatives are being studied for their bioactive potential. This has led to increased searches for benzothiazole derivatives and chlorinated heterocycles in scientific databases.

From a material science perspective, this compound is valued for its ability to modify the properties of polymers and coatings. Its incorporation into advanced materials can enhance thermal stability, UV resistance, and mechanical strength. Industries such as automotive, electronics, and construction are exploring its use in high-performance additives, driven by the demand for durable and lightweight materials.

The synthesis of 3,7-dichloro-1,2-benzothiazole typically involves chlorination reactions of the parent benzothiazole or its precursors. Modern process optimization techniques aim to improve yield and reduce waste, reflecting the principles of sustainable manufacturing. Analytical methods such as HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and consistency, which are critical for industrial applications.

As the scientific community continues to explore the potential of 3,7-dichloro-1,2-benzothiazole, its relevance in cutting-edge research and industrial innovation is expected to grow. Whether in agrochemical formulations, pharmaceutical intermediates, or advanced materials, this compound exemplifies the intersection of chemistry and technology. For those seeking detailed technical data or supply information, it is essential to consult reputable sources and adhere to safety guidelines during handling and storage.